Cas no 284030-47-3 (1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-)
![1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- structure](https://www.kuujia.com/scimg/cas/284030-47-3x300.png)
284030-47-3 structure
Product Name:1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
CAS No:284030-47-3
Molecular Formula:C19H18N4O2FI
Molecular Weight:480.27422
CID:1434414
PubChem ID:9891312
1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Properties
Names and Identifiers
-
- 1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
- 6M3XX27BJS
- OVTQTDSDLSDPJL-UHFFFAOYSA-N
- PD-254552
- N-(cyclopropylmethoxy)-7-fluoro-6-(4-iodo-2-methylanilino)-3H-benzimidazole-5-carboxamide
- SCHEMBL3862123
- 1H-Benzimidazole-5-carboxamide, N-(cyclopropylmethoxy)-7-fluoro-6-((4-iodo-2-methylphenyl)amino)-
- 7-fluoro-6-(4-iodo-2-methyl-phenylamino)-1H-benzoimidazole-5-carboxylic acid cyclopropylmethoxy-amide
- 7-Fluoro-6-(4-iodo-2-methyl-phenylamino)-3H-benzoimidazole-5-carboxylic acid cyclopropylmethoxy-amide
- 7-Fluoro-6-(4-iodo-2-methyl-phenylamino)-3H-benzoimidazole-5-carboxylic acid cyclopropylmethoxyamide
- 7-Fluoro-6-(4-iodo-2-methylphenylamino)-1H-benzimidazole-5-carboxylic acid cyclopropylmethoxyamide
- Q27265135
- UNII-6M3XX27BJS
- 284030-47-3
- 1H-Benzimidazole-5-carboxamide, N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
- AKOS040753446
-
- InChIKey: OVTQTDSDLSDPJL-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H18FIN4O2/c1-10-6-12(21)4-5-14(10)24-17-13(19(26)25-27-8-11-2-3-11)7-15-18(16(17)20)23-9-22-15/h4-7,9,11,24H,2-3,8H2,1H3,(H,22,23)(H,25,26)
- SMILES: CC1=C(C=CC(=C1)I)NC2=C(C3=C(C=C2C(=O)NOCC4CC4)NC=N3)F
Computed Properties
- Exact Mass: 480.04554
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 480.046
- Heavy Atom Count: 27
- Complexity: 538
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.8
- Topological Polar Surface Area: 79A^2
Experimental Properties
- PSA: 79.04
1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Related Literature
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Adriana E. Candia,Eduardo A. Albanesi,Gustavo D. Ruano Phys. Chem. Chem. Phys., 2021,23, 19579-19589
-
Fan Yang,Wenzhen Lai New J. Chem., 2023,47, 11093-11101
-
Jalal Sadeghi,Mohammadreza Salehi Moghaddam,Hamidreza Shahraki,Hasan Hajghassem Analyst, 2014,139, 431-438
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Priyanka Manchanda,Stefan Chisca,Lakshmeesha Upadhyaya,Valentina-Elena Musteata,Mark Carrington,Suzana P. Nunes J. Mater. Chem. A, 2019,7, 25802-25807
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Xiaoming Zhao,Chao Yao,Kaichen Gu,Tianran Liu,Yu Xia Energy Environ. Sci., 2022,15, 3997-3997
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7. Capture and detection of a quencher labeled oligonucleotide by poly(phenylene ethynylene) particles†Joong Ho Moon,Robert Deans,Elizabeth Krueger,Lawrence F. Hancock Chem. Commun., 2003, 104-105
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S. Oelmann,S. C. Solleder,M. A. R. Meier Polym. Chem., 2016,7, 1857-1860
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Ebrahim Kianmehr,Hadi Afaridoun New J. Chem., 2020,44, 4319-4323
-
A. K. Sivadasan,Kishore K. Madapu,Sandip Dhara Phys. Chem. Chem. Phys., 2016,18, 23680-23685
284030-47-3 (1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-) Related Products
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- 3796-24-5(4-(Trifluoromethyl)pyridine)
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